Cas no 70264-71-0 (2,1,3-Benzoxadiazole,4,6-dinitro-)
70264-71-0 structure
Product Name:2,1,3-Benzoxadiazole,4,6-dinitro-
CAS No:70264-71-0
MF:C6H2N4O5
MW:210.103880405426
CID:579090
PubChem ID:342343
Update Time:2025-04-19
2,1,3-Benzoxadiazole,4,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzoxadiazole,4,6-dinitro-
- 4,6-dinitro-2,1,3-benzoxadiazole
- NSC378790
- 4,6-dinitrobenzofurazan
- NSC-378790
- DTXSID40321620
- 70264-71-0
-
- Inchi: 1S/C6H2N4O5/c11-9(12)3-1-4-6(8-15-7-4)5(2-3)10(13)14/h1-2H
- InChI Key: HCQCVTKGGMEASP-UHFFFAOYSA-N
- SMILES: O1N=C2C=C(C=C(C2=N1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 210.00256
- Monoisotopic Mass: 210.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 131Ų
Experimental Properties
- Density: 1.803
- Boiling Point: 377.9°Cat760mmHg
- Flash Point: 182.4°C
- Refractive Index: 1.713
- PSA: 125.2
2,1,3-Benzoxadiazole,4,6-dinitro- Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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